Cas no 144744-41-2 ((R)-4-Fluorophenylglycine hydrochloride)
(R)-4-Fluorophenylglycine hydrochloride is a chiral amino acid derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its fluorinated phenyl group enhances metabolic stability and bioavailability, making it valuable for drug development, particularly in protease inhibitors and peptidomimetics. The hydrochloride salt form ensures improved solubility and handling in synthetic applications. The (R)-enantiomer offers high stereochemical purity, critical for enantioselective reactions and the production of optically active compounds. This compound is commonly employed in medicinal chemistry research, where precise chirality and fluorine incorporation are required for optimizing ligand-receptor interactions. Its consistent quality and reliable performance make it a preferred choice for advanced synthetic workflows.
144744-41-2 structure
Product Name:(R)-4-Fluorophenylglycine hydrochloride
CAS No:144744-41-2
MF:C8H9ClFNO2
MW:205.613964796066
MDL:MFCD09878794
CID:108868
PubChem ID:53484792
Update Time:2025-06-08
(R)-4-Fluorophenylglycine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-2-(4-fluorophenyl)acetic acid hydrochloride
- (2R)-2-amino-2-(4-fluorophenyl)acetic acid,hydrochloride
- (R)-4-FLUOROPHENYLGLYCINE HYDROCHLORIDE
- Benzeneacetic acid, a-amino-4-fluoro-, hydrochloride(1:1), (aR)-
- (R)-(p-Fluorophenyl)glycine hydrochloride
- (R)-4-FLUOROPHENYLGLYCINE-HCl
- (R)-AMINO-(4-FLUORO-PHENYL)-ACETIC ACID HYDROCHLORIDE
- D-4-FLUOROPHENYLGLYCINE HCL
- C8H8FNO2.HCl
- 6578AH
- D-4-Fluorophenylglycine hydrochloride
- AX8123320
- AB0075667
- (R)-Amino-(4-fluoro-phenyl)-acetic acid, HCl
- (2R)-Amino(4-fluorophenyl)acetic acid--hydrogen chloride (1/1)
- Benzeneacetic acid, alpha-amino-4-fluoro-, hydrochloride (1:1), (alphaR)-
- DTXSID30704221
- HY-W050504
- MFCD09878794
- DS-13521
- A884758
- 144744-41-2
- CS-0042876
- (2R)-2-amino-2-(4-fluorophenyl)acetic acid;hydrochloride
- AKOS015923312
- DB-300042
- (R)-AMINO(4-FLUOROPHENYL)ACETIC ACID HYDROCHLORIDE
- (R)-4-Fluorophenylglycine hydrochloride
-
- MDL： MFCD09878794
- Inchi： 1S/C8H8FNO2.ClH/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7H,10H2,(H,11,12);1H/t7-;/m1./s1
- InChI Key： AAUCORGIJVVECX-OGFXRTJISA-N
- SMILES： Cl.FC1C=CC(=CC=1)[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 205.03100
- Monoisotopic Mass: 205.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Boiling Point: 321.2°C at 760 mmHg
- Flash Point: 148.1°C
- PSA: 63.32000
- LogP: 2.41240
(R)-4-Fluorophenylglycine hydrochloride Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P280;P305+P351+P338
- Storage Condition：Room temperature
(R)-4-Fluorophenylglycine hydrochloride Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
(R)-4-Fluorophenylglycine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 050193-250mg |
D-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 97% | 250mg |
￡13.00 | 2022-03-01 | |
| Fluorochem | 050193-1g |
D-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 97% | 1g |
￡32.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R22850-1g |
(R)-2-Amino-2-(4-fluorophenyl)acetic acid hydrochloride |
144744-41-2 | 1g |
¥646.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R22850-250mg |
(R)-2-Amino-2-(4-fluorophenyl)acetic acid hydrochloride |
144744-41-2 | 250mg |
¥256.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R22850-100mg |
(R)-2-Amino-2-(4-fluorophenyl)acetic acid hydrochloride |
144744-41-2 | 100mg |
¥126.0 | 2021-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NW057-250mg |
(R)-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 97% | 250mg |
370CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NW057-50mg |
(R)-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 97% | 50mg |
100.0CNY | 2021-07-13 | |
| TRC | R256530-500mg |
(R)-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 500mg |
$ 360.00 | 2022-06-03 | ||
| TRC | R256530-1000mg |
(R)-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 1g |
$ 595.00 | 2022-06-03 | ||
| TRC | R256530-2000mg |
(R)-4-Fluorophenylglycine hydrochloride |
144744-41-2 | 2g |
$ 945.00 | 2022-06-03 |
(R)-4-Fluorophenylglycine hydrochloride Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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